![molecular formula C20H38O4S2 B1607718 Bis(2-ethylhexyl) dithiodiacetate CAS No. 62268-47-7](/img/structure/B1607718.png)
Bis(2-ethylhexyl) dithiodiacetate
Overview
Description
Molecular Structure Analysis
The molecular formula of Bis(2-ethylhexyl) dithiodiacetate is C20H38O4S2 . The InChI and SMILES strings provide a textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a yellowish-green liquid with a pungent odor and a density of 1.07 g/cm3 at 25°C. It is slightly soluble in water but highly soluble in organic solvents such as ether, benzene, and chloroform. The boiling point is predicted to be 463.6±30.0 °C .Scientific Research Applications
Organic Solar Cells
Bis(2-ethylhexyl) dithiodiacetate derivatives, specifically those with dithienosilole-based structures, have shown significant promise in the field of organic solar cells. Studies have demonstrated that adjusting the molecular structure can lead to improved photovoltaic performance, with efficiency exceeding 8% in certain cases. This is attributed to the material's ability to influence optical, electrochemical properties, charge transport, and device performance (Wang Ni et al., 2015).
Synthesis of Synthetic Lubricants
Research into the non-catalytic synthesis of bis(2-ethylhexyl) sebacate, a synthetic lubricant derived from sebacic acid and 2-ethylhexanol, has found applications in aerospace, automobile, and manufacturing industries. This synthesis process, which operates under subcritical and near-critical conditions without an external catalyst, offers both economic and environmental advantages due to its efficiency and reduced need for alcohol (R. Narayan & G. Madras, 2017).
Polymer and Photovoltaic Cell Development
Further studies have utilized bis(2-ethylhexyl) derivatives in the design of semiconducting polymers for organic photovoltaic cells. These materials have been engineered to improve charge mobility, energy levels, and overall efficiency in solar energy conversion. Research has shown that the incorporation of bis(2-ethylhexyl)thieno[3,2-b]thiophenylbenzo[1,2-b:4,5-b′]dithiophene into polymers can lead to high-performance photovoltaic cells with significant improvements in hole mobility and power conversion efficiency (Ji-hoon Kim et al., 2014).
Environmental Pollution and Remediation
Bis(2-ethylhexyl) derivatives have also been explored in environmental studies, particularly in the context of pollution and remediation. For example, bis(2-ethylhexyl)phthalate, a related compound, has been extensively studied for its presence in plastics and potential environmental impact. Research has developed methods for its rapid extraction and screening from soil, aiming to monitor and mitigate its effects on environmental health (J. Ma & R. Frederick, 1996).
Mechanism of Action
Bis(2-ethylhexyl) dithiodiacetate, also known as 2,2’-Dithiobisacetic acid bis(2-ethylhexyl) ester, is a compound with a molecular formula of C20H38O4S2 and a molecular weight of 406.64
Mode of Action
It is known that the compound possesses two acetate groups and two dithioester groups. These functional groups can potentially bind to metal ions, suggesting this compound as a candidate chelating agent.
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. The compound’s potential as a chelating agent suggests it may influence pathways involving metal ions.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is known that the compound may be very toxic to aquatic life with long-lasting effects .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that similar compounds, such as Bis(2-ethylhexyl) phthalate (DEHP), can interact with various enzymes, proteins, and other biomolecules . These interactions can influence biochemical reactions within the body .
Cellular Effects
Related compounds like DEHP have been shown to induce changes in gene expression, cell signaling pathways, and cellular metabolism . These changes can influence cell function and potentially lead to adverse health effects .
Molecular Mechanism
Related compounds like DEHP have been shown to exert their effects through non-genotoxic mechanisms related to multiple molecular signals, including PPARα activation, perturbation of fatty acid metabolism, induction of cell proliferation, decreased apoptosis, production of reactive oxygen species, and oxidative stress .
Dosage Effects in Animal Models
Related compounds like DEHP have been shown to cause liver dysfunction at high doses .
Metabolic Pathways
Related compounds like DEHP are known to be metabolized through phase 1 (hydrolysis, oxidation) and phase 2 (conjugation) metabolic processes .
Transport and Distribution
Related compounds like DEHP are known to be distributed throughout the body and can accumulate in certain tissues .
Subcellular Localization
Related compounds like DEHP are known to interact with various cellular compartments and organelles .
Properties
IUPAC Name |
2-ethylhexyl 2-[[2-(2-ethylhexoxy)-2-oxoethyl]disulfanyl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H38O4S2/c1-5-9-11-17(7-3)13-23-19(21)15-25-26-16-20(22)24-14-18(8-4)12-10-6-2/h17-18H,5-16H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YREDCFUZMPDCSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)CSSCC(=O)OCC(CC)CCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H38O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30977837 | |
Record name | Bis(2-ethylhexyl) 2,2'-disulfanediyldiacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30977837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62268-47-7 | |
Record name | Acetic acid, 2,2′-dithiobis-, bis(2-ethylhexyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62268-47-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(2-ethylhexyl) dithiodiacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062268477 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(2-ethylhexyl) 2,2'-disulfanediyldiacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30977837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(2-ethylhexyl)-2,2'-dithiobisacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.614 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Bis(2-ethylhexyl) dithiodiacetate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6Z52PVE5ZE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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